Cas no 81-04-9 (1,5-Naphthalenedisulfonic acid)

1,5-Naphthalenedisulfonic acid Properties

Names and Identifiers

• Naphthalene-1,5-disulfonic acid
• ARMSTRONG ACID
• 1,5-Naphthalenedisulfonic acid
• Naphthalene-1,5-disulphonic acid
• Armstrong's acid
• Armstrong's S acid
• 1,5-Naphthylene disulfonic acid
• 1,5-Naphthalene Disulfonic Acid
• XTEGVFVZDVNBPF-UHFFFAOYSA-N
• E8FPK78470
• 1,5-NaphthalenedisulfonicAcid
• 21D
• CBDivE_012757
• KSC448G5H
• 1,5 naphthalenedisulfonic acid
• 1,5-napthalene disulfonic acid
• 1,5-napht
• AT25161
• 1,5-naphthalene disulphonic acid
• 29-68-5
• AKOS002378778
• NSC9588
• AS-12837
• BRN 0619838
• FT-0622474
• DTXSID5046982
• MFCD00003996
• NAPADISYLIC ACID
• Q3306063
• Napadisylic acid; Naphthalene-1,5-disulfonic acid
• A840027
• naphthalene 1,5-disulfonic acid
• AC-11268
• ARMSTRONG'S ACID [MI]
• CHEBI:30890
• 4-11-00-00561 (Beilstein Handbook Reference)
• EINECS 201-317-9
• UNII-E8FPK78470
• NSC 9588
• STK016233
• 81-04-9
• N0763
• 1,5-naphthalenedisulphonic acid
• Q-102773
• 1,5-Naphthalenedisulfonic acid; Armstrong's acid; NSC 9588; Napadisylic acid; Naphthalene-1,5-disulfonic acid
• HEXETIDINE IMPURITY D [ EP IMPURITUY]
• LS-94620
• NSC-9588
• SCHEMBL6242
• SY014334
• NS00001971
• DB-028867
• AQ-390/41842781
• HY-Y1725
• CS-0017917
• DTXCID3026982
• Naphthalene-1,5-disulfonic acid tetrahydrate
• 1,5-disulfonic acid
• 5-Naphthalenedisulfonic acid
• 29685
• Naphthalin-1,5-disulfonsure
• 1,5-phthalenedisulfonic acid
• NAPHTHALENE-1,5-DISULFONIC ACID DISODIUM SALT
• naphthalene-1,5-disulphonic acid
• 1,5-NAPHTHALENEDISULFONIC ACID
• +Expand

• MDL： MFCD00003996
• InChIKey： XTEGVFVZDVNBPF-UHFFFAOYSA-N
• Inchi： 1S/C10H8O6S2/c11-17(12,13)9-5-1-3-7-8(9)4-2-6-10(7)18(14,15)16/h1-6H,(H,11,12,13)(H,14,15,16)
• SMILES： O=S(C1C2C=CC=C(C=2C=CC=1)S(O)(=O)=O)(O)=O
• BRN： 0619838

Computed Properties

• Exact Mass: 287.97600
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 2
• Monoisotopic Mass: 287.976
• Heavy Atom Count: 18
• Complexity: 450
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.6
• Surface Charge: 0
• Topological Polar Surface Area: 126

Experimental Properties

• LogP: 3.49480
• PSA: 125.50000
• Refractive Index: 1.5630 (estimate)
• Boiling Point: 400.53°C (rough estimate)
• Melting Point: 242.5°C (rough estimate)
• Color/Form: White flake crystal (containing 4 molecules of water).
• Solubility: Soluble in water and ethanol, insoluble in ether.
• pka: -0.60±0.40(Predicted)
• Density: 1.7040

1,5-Naphthalenedisulfonic acid Security Information

• WGK Germany：1
• Safety Term：8
• Safety Instruction： S22-S24/25-S45-S36/37/39-S26
• Packing Group：III
• Risk Phrases：R34
• Dangerous goods sign： C
• Hazardous Material transportation number：UN 2585
• Hazard Statement： H314
• Warning Statement： P260; P264; P280; P301+P330+P331; P303+P361+P353; P304+P340; P305+P351+P338; P310; P321; P363; P405; P501
• Storage Condition：Store at room temperature
• PackingGroup：III
• Risk Phrases： R34
• Signal Word：Danger
• HazardClass：8

1,5-Naphthalenedisulfonic acid Customs Data

• HS CODE：2904100000
• Customs Data：

  China Customs Code:

  2904100000

  Overview:

  2904100000 Derivatives containing only sulfo groups and their salts and ethyl esters.Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2904100000 derivatives containing only sulpho groups, their salts and ethyl esters.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%